3-fluoro-N-(2-hydroxy-3-methoxy-2-phenylpropyl)-4-methoxybenzenesulfonamide

• IUPAC Name: 3-fluoro-N-(2-hydroxy-3-methoxy-2-phenylpropyl)-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C17H20FNO5S/c1-23-12-17(20,13-6-4-3-5-7-13)11-19-25(21,22)14-8-9-16(24-2)15(18)10-14/h3-10,19-20H,11-12H2,1-2H3
• InChI Key: DGQFPOSIUKEQMD-UHFFFAOYSA-N
• Canonical SMILES: COCC(CNS(=O)(=O)C1=CC(=C(C=C1)OC)F)(C2=CC=CC=C2)O
• Molecular Formula: C17H20FNO5S
• Molecular Weight: 369.4 g/mol

Description

3-fluoro-N-(2-hydroxy-3-methoxy-2-phenylpropyl)-4-methoxybenzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, chemistry, and biology. This compound is commonly referred to as FMHM, and it is a sulfonamide derivative that has a unique chemical structure that makes it a promising candidate for research purposes.

Mechanism of Action

The mechanism of action of FMHM is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes in the body. This inhibition leads to a decrease in the production of certain inflammatory mediators, which helps to reduce inflammation and pain.
Biochemical and Physiological Effects:
FMHM has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which leads to a decrease in the production of inflammatory mediators. This, in turn, leads to a reduction in inflammation and pain. FMHM has also been shown to have antioxidant effects, which help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

FMHM has several advantages and limitations for lab experiments. One advantage is that it has been extensively studied, and its properties and effects are well understood. Another advantage is that it is relatively easy to synthesize. One limitation is that it is a sulfonamide derivative, which can limit its use in certain experiments. Another limitation is that it has not been extensively studied in vivo, and more research is needed to fully understand its potential applications.

Future Directions

There are several future directions for research on FMHM. One direction is to further study its potential applications in medicine, particularly in the treatment of pain and inflammation-related disorders. Another direction is to study its potential as an enzyme inhibitor and its applications in biology. Additionally, more research is needed to fully understand its biochemical and physiological effects and its potential limitations in lab experiments.

Synthesis Methods

The synthesis of FMHM is a complex process that involves several steps. The synthesis starts with the reaction of 4-methoxybenzenesulfonyl chloride with 3-fluoro-N-(2-hydroxy-3-methoxy-2-phenylpropyl) amine, which yields the intermediate product. The intermediate product is then treated with sodium methoxide to obtain the final product, FMHM.

Scientific Research Applications

FMHM has been extensively studied for its potential applications in various scientific fields. In medicine, FMHM has been shown to have anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation-related disorders. In chemistry, FMHM has been used as a building block for the synthesis of various other compounds. In biology, FMHM has been studied for its potential as an enzyme inhibitor.